Cas no 1185294-42-1 (N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride)

• Product Name: N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride
• CAS No: 1185294-42-1
• MF: C₁₆H₁₉ClFNO
• MW: 295.77956700325
• MDL: MFCD06800723
• CID: 4576153
• Update Time: 2025-07-17

N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride

• MDL： MFCD06800723
• Inchi： 1S/C16H18FNO.ClH/c1-19-16-8-4-13(5-9-16)10-11-18-12-14-2-6-15(17)7-3-14;/h2-9,18H,10-12H2,1H3;1H
• InChI Key： YMECAIGQFUYXLC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)CNCC1C=CC(F)=CC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride

Comprehensive Overview of N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride (CAS 1185294-42-1)

N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride (CAS 1185294-42-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug discovery and development. The presence of both 4-fluorobenzyl and 4-methoxyphenyl groups in its structure contributes to its distinct physicochemical properties, making it a subject of interest for researchers focusing on targeted therapies and molecular interactions.

In recent years, the demand for specialized compounds like N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are particularly interested in its potential role as a building block for novel therapeutics, especially in areas such as neurology and oncology. The compound's ability to interact with specific biological targets has made it a candidate for further investigation in the development of next-generation drugs.

The synthesis and characterization of N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride involve sophisticated techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its application in high-stakes research. The CAS 1185294-42-1 identifier further facilitates its traceability and standardization across global scientific databases, ensuring consistency in research outcomes.

One of the trending topics in the scientific community is the exploration of fluorinated compounds like N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride for their enhanced bioavailability and metabolic stability. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. This compound's 4-fluorobenzyl moiety is a key feature that researchers are investigating to understand its impact on drug-receptor interactions and overall efficacy.

Another area of interest is the compound's potential application in the development of central nervous system (CNS) therapeutics. The 4-methoxyphenyl group in N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride is known to influence lipophilicity, which is a critical factor in blood-brain barrier penetration. This property makes the compound a valuable candidate for studies aimed at treating neurological disorders, a field that has seen exponential growth in recent years due to increasing global health concerns.

From an industrial perspective, the scalability of synthesizing N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride is a topic of discussion among chemists and manufacturers. Optimizing the production process to meet the growing demand while maintaining high purity standards is a challenge that many are addressing through innovative green chemistry approaches. This aligns with the broader industry trend toward sustainable and environmentally friendly practices.

In summary, N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride (CAS 1185294-42-1) represents a versatile and promising compound in modern scientific research. Its unique structural attributes and potential applications in drug development make it a focal point for ongoing studies. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in advancing therapeutic innovations and addressing unmet medical needs.